Cas no 61639-17-6 (2H-Thiopyran, 3-butyltetrahydro-, 1,1-dioxide)
61639-17-6 structure
Product Name:2H-Thiopyran, 3-butyltetrahydro-, 1,1-dioxide
CAS No:61639-17-6
MF:C9H18O2S
MW:190.303021907806
CID:471795
PubChem ID:549921
Update Time:2025-04-19
2H-Thiopyran, 3-butyltetrahydro-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 2H-Thiopyran, 3-butyltetrahydro-, 1,1-dioxide
- 3-butylthiane 1,1-dioxide
- 3-Butyltetrahydro-2H-thiopyran 1,1-dioxide #
- 61639-17-6
- DTXSID10338563
- 3-n-Butylthiane, S,S-dioxide
- IEZPQXIGJVIXCF-UHFFFAOYSA-N
-
- Inchi: 1S/C9H18O2S/c1-2-3-5-9-6-4-7-12(10,11)8-9/h9H,2-8H2,1H3
- InChI Key: IEZPQXIGJVIXCF-UHFFFAOYSA-N
- SMILES: S1(CCCC(CCCC)C1)(=O)=O
Computed Properties
- Exact Mass: 190.10284
- Monoisotopic Mass: 190.10275099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
2H-Thiopyran, 3-butyltetrahydro-, 1,1-dioxide Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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